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Compound of Interest

Compound Name: N-Acetyltyramine-d4

Cat. No.: B12423059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of N-Acetyltyramine-d4, a deuterated analog of N-

Acetyltyramine. It is intended to serve as a technical resource for its application in research,

particularly in mass spectrometry-based quantitative analysis.

Introduction
N-Acetyltyramine-d4 is the deuterated form of N-Acetyltyramine, a naturally occurring

biogenic amine found in various plants and animals. Due to its isotopic labeling, N-
Acetyltyramine-d4 is an ideal internal standard for liquid chromatography-mass spectrometry

(LC-MS) applications, enabling precise and accurate quantification of its non-deuterated

counterpart in complex biological matrices.[1]

Commercial Suppliers and Technical Data
N-Acetyltyramine-d4 is available from specialized chemical suppliers. The following table

summarizes the technical specifications from a representative supplier.
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Parameter Specification

Supplier Chanjao Longevity Co., Ltd.

Product Code 55398

CAS Number 2733717-28-5

Molecular Formula C₁₀H₉D₄NO₂

Molecular Weight 183.24 g/mol

Purity ≥98%

Storage Conditions 2-8°C, sealed, dry

Biological Significance and Signaling Pathways
N-Acetyltyramine is synthesized from the amino acid L-tyrosine. The biosynthetic pathway

involves the decarboxylation of L-tyrosine to tyramine, followed by N-acetylation. This process

is catalyzed by a series of enzymes, primarily tyrosine decarboxylase and an arylalkylamine N-

acetyltransferase.[1]

The metabolism of tyramine and N-acetyltyramine is crucial in various physiological processes.

In humans, tyramine is metabolized by monoamine oxidases (MAO), and alterations in its

levels can have physiological effects, such as influencing blood pressure.[2][3][4] The

acetylation of tyramine to N-acetyltyramine is a key metabolic step.

Below are diagrams illustrating the biosynthesis of N-Acetyltyramine and a general workflow for

its use as an internal standard.

Biosynthesis of N-Acetyltyramine

L-Tyrosine Tyramine
Tyrosine Decarboxylase

N-Acetyltyramine
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N-acetyltransferase
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Biosynthesis of N-Acetyltyramine.

Experimental Protocols: Quantification by LC-
MS/MS
The primary application of N-Acetyltyramine-d4 is as an internal standard for the accurate

quantification of endogenous N-Acetyltyramine in biological samples using LC-MS/MS. A

typical experimental workflow is outlined below.

Sample Preparation
A generic protocol for the extraction of N-Acetyltyramine from a biological matrix (e.g., plasma,

tissue homogenate) is as follows:

To 100 µL of the biological sample, add 10 µL of the N-Acetyltyramine-d4 internal standard

solution (concentration to be optimized based on expected analyte levels).

Add 400 µL of a protein precipitation solvent (e.g., ice-cold acetonitrile or methanol).

Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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